Cas no 646055-94-9 (1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride)

• Product Name: 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride
• CAS No: 646055-94-9
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD26142398
• CID: 421742
• PubChem ID: 15946563
• Update Time: 2025-06-11

1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid, hydrochloride
• 1-AZABICYCLO[2.2.1]HEPTANE-7-CARBOXYLIC ACID, (HYDROCHLORIDE) (1:1)
• AGN-PC-00Q962
• CTK2A4949
• KB-64870
• SureCN1617127
• 1-azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride
• BPDNZBDSXBHMNJ-UHFFFAOYSA-N
• 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid,hydrochloride
• 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid,(Hydrochloride)
• 1-Azabicyclo[2.2.1]heptane-7-carboxylicacid,(Hydrochloride)(1:1)
• 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid hydrochloride (1:1)
• 1-Azabicyclo[2.2.1]heptane-7-c
• 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride
• EN300-1694008
• DTXSID10580166
• 646055-94-9
• CS-M0006
• 1-azabicyclo[2.2.1]heptane-7-carboxylicacidhydrochloride
• AT33951
• SCHEMBL1617127
• CS-16956
• AKOS037651471
• WAB05594
• 1-Azabicyclo[2.2.1]heptane-7-carboxylic acid--hydrogen chloride (1/1)

• MDL： MFCD26142398
• Inchi： 1S/C7H11NO2.ClH/c9-7(10)6-5-1-3-8(6)4-2-5;/h5-6H,1-4H2,(H,9,10);1H
• InChI Key： BPDNZBDSXBHMNJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2CCN1CC2)=O

Computed Properties

• Exact Mass: 177.05576
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride

Introduction to 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride (CAS No: 646055-94-9)

1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 646055-94-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities. The compound belongs to the class of azabicycloalkanes, which are known for their diverse pharmacological properties and have been explored in various therapeutic contexts.

The molecular structure of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride features a seven-membered bicyclic system with an azacycle, which imparts distinct steric and electronic properties to the molecule. The presence of a carboxylic acid group at the 7-position and its hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

Recent advancements in medicinal chemistry have highlighted the importance of bicyclic scaffolds in designing novel therapeutic agents. The rigid three-dimensional structure of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride allows for precise interaction with biological targets, potentially leading to high-affinity binding and improved pharmacological efficacy. This characteristic has prompted researchers to explore its potential as a lead compound in the development of new drugs targeting various diseases.

In particular, studies have suggested that compounds belonging to the azabicycloalkane family may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making them relevant for the treatment of chronic inflammatory disorders. Additionally, the unique conformational flexibility of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride could be exploited to develop molecules with enhanced metabolic stability and reduced toxicity.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also ensures better pharmacokinetic properties, which are critical for drug delivery systems. This has opened up avenues for formulating oral or injectable formulations that can achieve optimal therapeutic concentrations in vivo.

Recent computational studies using molecular modeling techniques have further elucidated the binding interactions of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride with potential biological targets. These studies have provided valuable insights into the molecular recognition processes and have guided the design of analogs with improved binding affinities and selectivity. The integration of experimental data with computational predictions has been instrumental in optimizing the pharmacological profile of this compound.

Moreover, the synthesis of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride has been refined through innovative synthetic methodologies, enabling scalable production for preclinical and clinical studies. The development of efficient synthetic routes has reduced costs and improved yields, making it more feasible to pursue further pharmacological investigations.

Current research is focused on evaluating the pharmacological activity of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride in various disease models, including cancer, neurodegenerative disorders, and infectious diseases. Preliminary findings suggest that this compound may possess anti-proliferative, neuroprotective, and antimicrobial properties, although further studies are needed to confirm these observations.

The potential applications of 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride extend beyond traditional therapeutic areas. Its unique structural features make it a valuable scaffold for developing novel biomaterials and functional molecules with applications in biotechnology and nanomedicine.

In conclusion, 1-azabicyclo[2.2.1]heptane-7-carboxylic acid;hydrochloride represents a promising compound with significant pharmaceutical potential. Its unique structural characteristics, combined with recent advancements in synthetic chemistry and computational biology, position it as a key candidate for future drug development efforts.